
In-Depth Technical Guide: Thermal and Chemical
Stability of Lauralkonium Chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lauralkonium chloride

Cat. No.: B1674555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Lauralkonium chloride, a quaternary ammonium compound, is utilized in pharmaceutical and

cosmetic formulations primarily as an antimicrobial preservative. A thorough understanding of

its thermal and chemical stability is paramount for ensuring the safety, efficacy, and shelf-life of

products in which it is incorporated. This technical guide provides a comprehensive overview of

the stability profile of Lauralkonium chloride, drawing upon available data for the compound

and its close structural analog, Benzalkonium chloride (BKC).

Generally, Lauralkonium chloride is a stable molecule under recommended storage

conditions—typically cool, dry, and dark environments. It is known to be incompatible with

strong oxidizing agents, strong acids, and bases. This guide summarizes the available

quantitative data on its stability under various stress conditions, details experimental protocols

for stability-indicating analysis, and presents logical frameworks for understanding its

degradation pathways.

Chemical and Physical Properties
Lauralkonium chloride is a mixture of alkyldimethylbenzylammonium chlorides, with the alkyl

chain predominantly being lauryl (C12). Its general stability is intrinsically linked to its molecular

structure.
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Property Value Reference

Chemical Name

N-Dodecyl-N,N-dimethyl-

benzenemethanaminium

chloride

[1]

CAS Number 139-07-1 [1]

Molecular Formula C21H38ClN [1]

Molecular Weight 340.0 g/mol [1]

Appearance
White to yellowish-white

powder or gelatinous solid
[2]

Solubility
Soluble in water, ethanol, and

acetone
[3]

Thermal Stability
Lauralkonium chloride exhibits good thermal stability at ambient and moderately elevated

temperatures. However, significant degradation can be expected at higher temperatures.

Thermogravimetric Analysis (TGA)
While specific TGA data for Lauralkonium chloride is not readily available in the reviewed

literature, studies on the closely related Benzalkonium chloride (BKC) provide valuable insights.

A thermogravimetric analysis of BKC showed a single-step weight loss beginning at 180°C and

completing at 300°C[4]. This suggests that the onset of significant thermal decomposition for

Lauralkonium chloride is likely in a similar temperature range. A material safety data sheet for

a commercial BKC product indicates a decomposition temperature of >140°C[2].

Table 1: Thermal Decomposition Data for Benzalkonium Chloride
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Parameter Temperature Range Reference

Onset of Weight Loss 180°C [4]

Completion of Weight Loss 300°C [4]

Decomposition Temperature >140°C [2]

Thermal Degradation Pathway
The primary thermal degradation pathway for quaternary ammonium compounds like

Lauralkonium chloride involves dealkylation and debenzylation. At elevated temperatures,

the molecule can break down to produce benzyl chloride, an alkyl dimethyl amine,

dimethylamine, a long-chain alkane, and ammonia[3].
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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